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Compound of Interest

Compound Name: CP-471474

Cat. No.: B1669501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CP-471474, a potent

pan-matrix metalloproteinase (MMP) inhibitor, in preclinical animal studies. The following

sections detail its mechanism of action, summarize available dosage and pharmacokinetic

data, and provide detailed experimental protocols.

Mechanism of Action
CP-471474 is a broad-spectrum inhibitor of matrix metalloproteinases, a family of zinc-

dependent endopeptidases involved in the degradation of extracellular matrix components.

Dysregulation of MMP activity is implicated in various pathological processes, including

inflammation, tissue remodeling, and cancer metastasis. CP-471474 exhibits potent inhibitory

activity against several MMPs, with the following reported IC50 values:

MMP Target IC50 (nM)

MMP-2 0.7

MMP-13 0.9

MMP-9 13

MMP-3 16

MMP-1 1170
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By inhibiting these enzymes, CP-471474 can modulate cellular signaling pathways involved in

inflammation, angiogenesis, and tissue degradation.

Signaling Pathway of MMP Inhibition
The following diagram illustrates the general signaling pathway affected by pan-MMP inhibitors

like CP-471474.
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To cite this document: BenchChem. [Application Notes and Protocols for CP-471474 in
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669501#cp-471474-dosage-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1669501#cp-471474-dosage-for-animal-studies
https://www.benchchem.com/product/b1669501#cp-471474-dosage-for-animal-studies
https://www.benchchem.com/product/b1669501#cp-471474-dosage-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

